Cas no 354813-49-3 (4-(1-Methyl-4-piperidinyl)Benzoic acid hydrochloride)

• Product Name: 4-(1-Methyl-4-piperidinyl)Benzoic acid hydrochloride
• CAS No: 354813-49-3
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 2118361
• PubChem ID: 69129809
• Update Time: 2025-05-20

4-(1-Methyl-4-piperidinyl)Benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-4-piperidinyl)Benzoic acid hydrochloride
• AQETWMXWQOAEBI-UHFFFAOYSA-N
• 4-(1-Methylpiperidin-4-yl)benzoic acid hydrochloride
• 4-(1-Methyl-piperidin-4-yl)-benzoic acid hydrochloride
• MFCD18072475
• G65842
• SCHEMBL4652141
• DB-069218
• 354813-49-3
• 4-(1-Methylpiperidin-4-yl)benzoicacidhydrochloride
• 4-(1-Methyl-4-piperidinyl)Benzoic acid hydrochloride

• Inchi： 1S/C13H17NO2.ClH/c1-14-8-6-11(7-9-14)10-2-4-12(5-3-10)13(15)16;/h2-5,11H,6-9H2,1H3,(H,15,16);1H
• InChI Key： AQETWMXWQOAEBI-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)C1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Additional information on 4-(1-Methyl-4-piperidinyl)Benzoic acid hydrochloride

Introduction to 4-(1-Methyl-4-piperidinyl)Benzoic Acid Hydrochloride (CAS No: 354813-49-3)

4-(1-Methyl-4-piperidinyl)Benzoic Acid Hydrochloride, commonly referred to as CAS No: 354813-49-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted piperidine ring. The presence of the hydrochloride salt indicates that this compound is often used in its protonated form, which may influence its solubility and bioavailability.

The molecular structure of 4-(1-Methyl-4-piperidinyl)Benzoic Acid Hydrochloride consists of a benzene ring attached to a carboxylic acid group. The piperidine ring, substituted with a methyl group at the 1-position, adds complexity to the molecule and potentially contributes to its pharmacological activity. This structure suggests that the compound may have applications in drug design, particularly in the development of agents targeting specific receptors or enzymes.

Recent studies have highlighted the potential of CAS No: 354813-49-3 in various therapeutic areas. For instance, research has explored its role as a ligand for certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders such as depression and anxiety. The compound's ability to modulate these receptors makes it a promising candidate for drug development.

In terms of synthesis, 4-(1-Methyl-4-piperidinyl)Benzoic Acid Hydrochloride can be prepared through a series of well-established organic reactions. These include Friedel-Crafts alkylation, followed by hydrolysis and subsequent salt formation. The synthesis process requires careful control of reaction conditions to ensure high yield and purity of the final product.

The pharmacokinetic properties of this compound have also been investigated. Studies indicate that it exhibits moderate solubility in aqueous solutions, which may influence its absorption and distribution within the body. Additionally, preliminary toxicity studies suggest that the compound has a favorable safety profile, though further research is needed to confirm these findings.

In conclusion, CAS No: 354813-49-3, or 4-(1-Methyl-4-piperidinyl)Benzoic Acid Hydrochloride, represents an intriguing compound with potential applications in drug discovery and development. Its unique structure and promising pharmacological properties make it a subject of continued interest among researchers in the field.